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Compound of Interest

Compound Name: ML344

Cat. No.: B1677341 Get Quote

Essential Safety and Handling Guide for ME-344
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate and essential safety and

logistical information for the handling of ME-344 (CAS: 1374524-68-1), a potent inhibitor of

mitochondrial oxidative phosphorylation (OXPHOS) complex I.[1] Adherence to these protocols

is critical for minimizing risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling ME-344, it is crucial to use appropriate personal protective equipment to

prevent exposure. The following PPE is recommended:

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required. Ensure gloves

are compatible with the solvent used to dissolve ME-344.

Skin and Body Protection: A laboratory coat or other protective clothing should be worn to

prevent skin contact.

Respiratory Protection: If working with the powdered form or creating aerosols, a NIOSH-

approved respirator may be necessary.
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Quantitative Data Summary
The following table summarizes key quantitative data for ME-344.

Property Value Source

Molecular Formula C₂₂H₂₀O₄ Selleck Chemicals[1]

Molecular Weight 348.39 g/mol Selleck Chemicals[1]

CAS Number 1374524-68-1
MedchemExpress[2], Selleck

Chemicals[1]

Appearance Solid powder
Inferred from handling

instructions

Solubility
DMSO: 70 mg/mL (200.92

mM)
Selleck Chemicals[1]

Storage Temperature -20°C (powder) Selleck Chemicals[1]

Operational Plan for Handling and Disposal
A systematic approach to handling and disposal is essential for safety and regulatory

compliance.

1. Preparation and Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Before use, ensure all necessary PPE is correctly worn.

When preparing solutions, add the solvent to the powdered ME-344 slowly to avoid dust

generation.

Avoid inhalation of dust or vapors.

Prevent contact with skin, eyes, and clothing.

2. Storage:
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Store ME-344 as a powder at -20°C for long-term stability.[1]

Keep the container tightly sealed in a dry and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

3. Spill Management:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

For small spills of the solid, carefully sweep up the material and place it in a sealed container

for disposal. Avoid generating dust.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

4. Disposal:

Dispose of ME-344 and any contaminated materials as hazardous chemical waste.

Follow all federal, state, and local regulations for hazardous waste disposal.

Do not dispose of down the drain or in regular trash.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling ME-344 in a

laboratory setting.
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ME-344 Safe Handling Workflow
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Caption: Workflow for the safe handling of ME-344 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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